Cas no 608125-26-4 (1H-1,2,4-Triazole, 5-(methylthio)-3-phenyl-1-(phenylmethyl)-)

• Product Name: 1H-1,2,4-Triazole, 5-(methylthio)-3-phenyl-1-(phenylmethyl)-
• CAS No: 608125-26-4
• MF: C₁₆H₁₅N₃S
• MW: 281.375401735306
• CID: 1623454
• Update Time: 2024-09-13

1H-1,2,4-Triazole, 5-(methylthio)-3-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 5-(methylthio)-3-phenyl-1-(phenylmethyl)-

• Inchi： 1S/C16H15N3S/c1-20-16-17-15(14-10-6-3-7-11-14)18-19(16)12-13-8-4-2-5-9-13/h2-11H,12H2,1H3
• InChI Key： MHWQFWUYBKZWOI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(SC)=NC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 281.09885

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 492.8±38.0 °C(Predicted)
• PSA: 30.71
• pka: 1.51±0.50(Predicted)